Cas no 1235098-71-1 (2-5-(4-benzylpiperidine-1-carbonyl)-1,2,4-oxadiazol-3-ylpyrazine)

• Product Name: 2-5-(4-benzylpiperidine-1-carbonyl)-1,2,4-oxadiazol-3-ylpyrazine
• CAS No: 1235098-71-1
• MF: C₁₉H₁₉N₅O₂
• MW: 349.386463403702
• CID: 5969428
• PubChem ID: 49713370
• Update Time: 2025-10-28

2-5-(4-benzylpiperidine-1-carbonyl)-1,2,4-oxadiazol-3-ylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-benzylpiperidine-1-carbonyl)-1,2,4-oxadiazol-3-ylpyrazine
• AKOS024519931
• (4-benzylpiperidin-1-yl)(3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methanone
• VU0521750-1
• 1235098-71-1
• 2-[5-(4-benzylpiperidine-1-carbonyl)-1,2,4-oxadiazol-3-yl]pyrazine
• (4-benzylpiperidin-1-yl)-(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methanone
• F5827-0200

• Inchi： 1S/C19H19N5O2/c25-19(18-22-17(23-26-18)16-13-20-8-9-21-16)24-10-6-15(7-11-24)12-14-4-2-1-3-5-14/h1-5,8-9,13,15H,6-7,10-12H2
• InChI Key： KYNCKRUAUXKRLZ-UHFFFAOYSA-N
• SMILES： O=C(C1=NC(C2C=NC=CN=2)=NO1)N1CCC(CC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 349.15387487g/mol
• Monoisotopic Mass: 349.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 85Ų

Additional information on 2-5-(4-benzylpiperidine-1-carbonyl)-1,2,4-oxadiazol-3-ylpyrazine

Professional Introduction to Compound with CAS No 1235098-71-1 and Product Name: 2-5-(4-benzylpiperidine-1-carbonyl)-1,2,4-oxadiazol-3-ylpyrazine

The compound with the CAS number 1235098-71-1 and the product name 2-5-(4-benzylpiperidine-1-carbonyl)-1,2,4-oxadiazol-3-ylpyrazine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a benzylpiperidine moiety and an oxadiazole-pyrazine core, makes this molecule a promising candidate for further investigation in drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of oxadiazole-pyrazine hybrids as scaffolds for designing novel therapeutic agents. These structures exhibit a high degree of versatility, allowing for modifications that can fine-tune their pharmacological properties. The 4-benzylpiperidine-1-carbonyl group in the compound's structure suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. This combination of features positions the compound as a valuable asset in the quest for new pharmaceuticals.

The benzylpiperidine moiety is particularly noteworthy due to its established role in drug design. Piperidine derivatives are known for their ability to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The benzyl substitution further enhances these characteristics by providing additional hydrophobicity and steric bulk, which can be crucial for optimizing binding affinity to biological targets. This feature has been extensively studied in the development of central nervous system (CNS) drugs, where benzylpiperidine derivatives have shown remarkable efficacy.

The oxadiazole-pyrazine core of the compound contributes to its unique pharmacological profile. Oxadiazoles are heterocyclic compounds that have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. Pyrazines, on the other hand, are known for their role in various therapeutic applications, including antiviral and anticancer agents. The integration of these two moieties into a single molecule creates a synergistic effect that could lead to enhanced therapeutic outcomes.

Current research in this area has demonstrated that oxadiazole-pyrazine hybrids can serve as effective inhibitors of key enzymes involved in disease pathways. For instance, studies have shown that these compounds can inhibit kinases and other enzymes that are overexpressed in cancer cells. The 4-benzylpiperidine-1-carbonyl group in our compound may also contribute to its inhibitory activity by interacting with specific residues on the target enzyme. This interaction could lead to the development of novel inhibitors with improved selectivity and potency.

In addition to their potential as enzyme inhibitors, these compounds have also been explored as modulators of receptor activity. Receptor-mediated processes are fundamental to many physiological functions, and dysregulation of these processes is often associated with various diseases. The structural features of our compound suggest that it may interact with receptors such as G-protein coupled receptors (GPCRs) or nuclear receptors (NRs), which are implicated in conditions ranging from neurological disorders to metabolic diseases.

The synthesis of 2-5-(4-benzylpiperidine-1-carbonyl)-1,2,4-oxadiazol-3-ylpyrazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzylpiperidine group typically involves reactions such as acylation or alkylation, while the construction of the oxadiazole-pyrazine core often requires cyclocondensation reactions. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and minimize byproduct formation.

Once synthesized, the compound undergoes rigorous characterization using spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the molecular structure and purity of the compound. Additionally, computational methods such as molecular modeling are used to predict the compound's binding interactions with biological targets.

Evaluation of the pharmacological activity of 2-5-(4-benzylpiperidine-1-carbonyl)-1,2,4-oxadiazol-3-ylpyrazine involves both in vitro and in vivo studies. In vitro assays are conducted to assess interactions with specific enzymes or receptors using cell-based or biochemical methods. These studies provide initial insights into the compound's potential therapeutic effects. In vivo studies follow up by testing the compound's efficacy and safety in animal models. These studies help determine whether the compound is suitable for further development into a drug candidate.

The potential applications of this compound span multiple therapeutic areas. Given its structural features and reported biological activities, it may be particularly relevant in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. The benzylpiperidine moiety has been associated with dopaminergic activity, which is crucial for managing symptoms related to these conditions. Additionally, the oxadiazole-pyrazine core suggests potential applications in oncology due to its ability to inhibit kinases involved in cancer progression.

Future research directions may include exploring derivative compounds generated by modifying specific functional groups within the molecule. By altering substituents on the benzylpiperidine or oxadiazole-pyrazine moieties, researchers can fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetics. Such modifications are essential for optimizing drug candidates for clinical use.

In conclusion,2-5-(4-benzylpiperidine-1-carbonyl)-1,2,4-oxadiazol-3-ylpyrazine represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features combined with its potential biological activities make it an attractive molecule for developing novel therapeutic agents. Continued research into this compound and its derivatives holds significant promise for advancing treatments across multiple disease areas.